Cas no 53490-78-1 (Desbromo Leptophos)

Desbromo Leptophos structure
Desbromo Leptophos structure
Product Name:Desbromo Leptophos
CAS No:53490-78-1
MF:C13H11Cl2O2PS
MW:333.170001268387
CID:371131
PubChem ID:40785
Update Time:2025-04-19

Desbromo Leptophos Chemical and Physical Properties

Names and Identifiers

    • Phosphonothioic acid,phenyl-, O-(2,5-dichlorophenyl) O-methyl ester (9CI)
    • desbromoleptophos
    • O-(2,5-dichlorophenyl) O-methyl phenylphosphonothioate
    • 73270-48-1
    • [2,5-bis(chloranyl)phenoxy]-methoxy-phenyl-sulfanylidene-$l^{5}-phosphane
    • Phosphonothioic acid, P-phenyl-, O-(2,5-dichlorophenyl) O-methyl ester
    • 53490-78-1
    • DESBROMO LEPTOPHOS
    • T69CLB7QMZ
    • (+-)-Debromoleptophos
    • O-(2,5-Dichlorophenyl) O-methyl phenyl thiophosphonate
    • (R)-O-(2,5-Dichlorophenyl) O-methyl phenylphosphonothioate
    • O-(2,5-Dichlorophenyl)-O-methylphenylthiophosphonate
    • (S)-(-)-Desbromoleptophos
    • Phosphonothioic acid, phenyl-, O-(2,5-dichlorophenyl) O-methyl ester, (S)-
    • Phosphonothioic acid, phenyl-, O-(2,5-dichlorophenyl) O-methyl ester, (+-)-
    • 73306-99-7
    • (R)-(+)-Debromoleptophos
    • (+-)-Desbromoleptophos
    • 73306-98-6
    • DTXSID40866344
    • (R)-Phenylphosphonothioic acid O-(2,5-dichlorophenyl) O-methyl ester
    • 1ST20526
    • PHOSPHONOTHIOIC ACID, PHENYL-, O-(2,5-DICHLOROPHENYL) O-METHYL ESTER
    • Debromoleptophos
    • Q26840959
    • (+-)-Phenylphosphonothioic acid O-(2,5-dichlorophenyl) O-methyl ester
    • NS00121830
    • Phosphonothioic acid, phenyl-, O-(2,5-dichlorophenyl) O-methyl ester, (R)-
    • Desbrom-leptophos
    • (2,5-Dichlorophenoxy)-methoxy-phenyl-sulfanylidene-lambda5-phosphane
    • UNII-T69CLB7QMZ
    • BRN 2872007
    • (S)-Phenylphosphonothioic acid O-(2,5-dichlorophenyl) O-methyl ester
    • HBGSTGQUUANUBS-UHFFFAOYSA-N
    • Desbromo Leptophos
    • Inchi: 1S/C13H11Cl2O2PS/c1-16-18(19,11-5-3-2-4-6-11)17-13-9-10(14)7-8-12(13)15/h2-9H,1H3
    • InChI Key: HBGSTGQUUANUBS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1OP(C1C=CC=CC=1)(OC)=S)Cl

Computed Properties

  • Exact Mass: 331.959442
  • Monoisotopic Mass: 331.959442
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 50.6

Experimental Properties

  • Density: 1.41
  • Boiling Point: 402.1°Cat760mmHg
  • Flash Point: 197°C
  • PSA: 60.36000
  • LogP: 5.30420

Desbromo Leptophos Pricemore >>

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